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Abstract

Cetyl dimethicone, an alkyl-modified polysiloxane, is a versatile ingredient in the cosmetic and
pharmaceutical industries, valued for its conditioning properties and favorable safety profile. A
critical aspect of its formulation is its physical state at ambient temperatures. This technical
guide synthesizes available data to clarify whether cetyl dimethicone exists as a liquid or a
wax, providing a comprehensive overview of its physicochemical properties, the methodologies
used to determine them, and its established biological safety. The evidence indicates that while
cetyl dimethicone is predominantly a liquid at room temperature, its physical state can be
influenced by its specific grade and the surrounding thermal conditions, occasionally presenting
as a waxy solid at or below 20°C.

Physicochemical Properties of Cetyl Dimethicone

Cetyl dimethicone's identity as either a liquid or a wax is not absolute and is dependent on
factors such as grade, purity, and ambient temperature. Technical data sheets and scientific
sources describe it as ranging from a "clear liquid" to a "liquid to waxy organopolysiloxane".[1]
Some grades may solidify at temperatures below 20°C.[2]

Quantitative Data Summary
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The following table summarizes the key quantitative physicochemical properties of cetyl
dimethicone compiled from various technical sources.

Property Value Source(s)

Primarily a clear, viscous

Physical State at Room liquid. May be a waxy solid 1]
Temperature depending on the grade and
temperature.
Melting Point 15-20°C [2]
Viscosity 40 - 250 cSt [2][3]
Clear to straw-colored liquid or
Appearance _ [2][3]
waxy solid.

Insoluble in water. Soluble in
Solubility mineral oil and [3]

cyclopentasiloxane.

Experimental Protocols for Physical State
Determination

Standardized methods are employed to characterize the physical state of materials like cetyl
dimethicone, particularly its melting point and viscosity.

Determination of Melting Point

For waxy or semi-solid materials, the drop melting point is a common and indicative property.

ASTM D127: Standard Test Method for Drop Melting Point of Petroleum Wax, Including
Petrolatum

o Principle: This method determines the temperature at which a material becomes sufficiently
fluid to drop from a thermometer bulb under controlled conditions.[3][5] It is particularly useful
for petrolatums and other microcrystalline waxes.[3][6]
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e Apparatus: The apparatus consists of a specialized thermometer, test tubes, a water bath,
and cork stoppers.

e Procedure:

o A sample of the cetyl dimethicone is melted and then deposited onto the bulb of two
thermometers by dipping the chilled thermometers into the molten sample.

o The thermometers with the solidified sample are placed into test tubes.
o The test tubes are heated in a water bath at a controlled rate.

o The temperature at which the first drop of molten material falls from each thermometer
bulb is recorded.

o The average of these two temperatures is reported as the drop melting point.[5]

Determination of Viscosity

The viscosity of silicone fluids is a key parameter in their characterization and application.
ASTM D4283: Standard Test Method for Viscosity of Silicone Fluids

¢ Principle: This method measures the kinematic viscosity of silicone fluids.[1][4] Kinematic
viscosity is the measure of a fluid's internal resistance to flow under gravitational forces.

o Apparatus: The method typically employs glass capillary viscometers, such as the Ostwald,
Ubbelohde, or Cannon-Fenske types, placed in a constant temperature bath.[1]

e Procedure:
o The cetyl dimethicone sample is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.

o The time taken for the liquid to flow between two marked points on the viscometer under
the influence of gravity is measured.
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o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

Biological Activity and Safety Profile

Extensive safety assessments of cetyl dimethicone have been conducted, primarily in the
context of its use in cosmetic formulations.

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that cetyl dimethicone is
safe as used in cosmetic products.[7][8] Due to its large molecular weight, significant dermal
absorption is considered unlikely.[7][8] No evidence from the reviewed literature suggests that
cetyl dimethicone interacts with specific biological signaling pathways to elicit
pharmacological effects. Its primary function is as a surface conditioning agent. The European
Chemicals Agency (ECHA) also provides information on its properties, classifying it as
potentially toxic or harmful under certain conditions, which is standard for many chemicals and
underscores the importance of proper handling and formulation.[9]

Visualizing the Determinants of Physical State

The physical state of cetyl dimethicone is not static but is influenced by several factors. The
following diagram illustrates the logical relationship between these factors and the resulting
physical state.
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Influencing Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b573622?utm_src=pdf-body-img
https://www.benchchem.com/product/b573622?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. standards.iteh.ai [standards.iteh.ai]

2. ASTM D127 - Drop Melting Point of Petroleum Wax, Including Petrolatum
[appliedtesting.com]

3. store.astm.org [store.astm.org]

4. store.astm.org [store.astm.org]

5. kaycantest.com [kaycantest.com]

6. Melting point - WaxPedia [waxpedia.org]

7. Final report on the safety assessment of stearoxy dimethicone, dimethicone, methicone,
amino bispropyl dimethicone, aminopropyl dimethicone, amodimethicone, amodimethicone
hydroxystearate, behenoxy dimethicone, C24-28 alkyl methicone, C30-45 alkyl methicone,
C30-45 alkyl dimethicone, cetearyl methicone, cetyl dimethicone, dimethoxysilyl
ethylenediaminopropyl dimethicone, hexyl methicone, hydroxypropyldimethicone,
stearamidopropyl dimethicone, stearyl dimethicone, stearyl methicone, and vinyldimethicone
- PubMed [pubmed.ncbi.nim.nih.gov]

8. ireadlabelsforyou.com [ireadlabelsforyou.com]
9. ewg.org [ewg.org]

To cite this document: BenchChem. [Cetyl Dimethicone: A Technical Examination of its
Physical State]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573622#cetyl-dimethicone-physical-state-liquid-or-
wax]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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